Cas no 31491-40-4 (4-Bromo-5-chloro-furan-2-carboxylic acid)

4-Bromo-5-chloro-furan-2-carboxylic acid is a halogenated furan derivative with significant utility in synthetic organic chemistry and pharmaceutical research. Its distinct bromo and chloro substituents on the furan ring enhance its reactivity, making it a valuable intermediate for cross-coupling reactions, functional group transformations, and heterocyclic synthesis. The carboxylic acid moiety further expands its versatility, enabling conjugation or derivatization for targeted applications. This compound is particularly useful in the development of bioactive molecules, agrochemicals, and materials science due to its structural specificity and stability. High purity grades ensure consistent performance in demanding synthetic workflows.

4-Bromo-5-chloro-furan-2-carboxylic acid structure

31491-40-4 structure

Product Name:4-Bromo-5-chloro-furan-2-carboxylic acid

CAS No:31491-40-4

MF:C₅H₂BrClO₃

MW:225.424580097198

CID:5175455

PubChem ID:12239447

Update Time:2026-03-04

4-Bromo-5-chloro-furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-5-chloro-furan-2-carboxylic acid
- Inchi： 1S/C5H2BrClO3/c6-2-1-3(5(8)9)10-4(2)7/h1H,(H,8,9)
- InChI Key： KPPRJSMXWYQMET-UHFFFAOYSA-N
- SMILES： O1C(Cl)=C(Br)C=C1C(O)=O

Computed Properties

Exact Mass: 223.88758g/mol
Monoisotopic Mass: 223.88758g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 50.4Å²

4-Bromo-5-chloro-furan-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM516943-1g	4-Bromo-5-chlorofuran-2-carboxylic acid	31491-40-4	97%	1g	$568	2023-03-10
Ambeed	A838048-1g	4-Bromo-5-chlorofuran-2-carboxylic acid	31491-40-4	97%	1g	$580.0	2024-04-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD624675-1g	4-Bromo-5-chlorofuran-2-carboxylic acid	31491-40-4	97%	1g	￥3983.0	2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2125885-1g	4-Bromo-5-chlorofuran-2-carboxylic acid	31491-40-4	97%	1g	￥5576.00	2024-08-02